ARN-21934

• Molecular Formula: C21H24N6
• Molecular Weight: 360.5 g/mol
• InChI: InChI=1S/C21H24N6/c1-27(2)17-6-4-16(5-7-17)24-21-18-13-15(22)3-8-19(18)25-20(26-21)14-9-11-23-12-10-14/h4-7,9-12,15H,3,8,13,22H2,1-2H3,(H,24,25,26)
• InChIKey: CKXSRLUXTFDZCF-UHFFFAOYSA-N

ARN-21934: Selective TopoIIα Inhibitor

ARN-21934 is a novel, potent, and highly selective inhibitor of human topoisomerase IIα (topoIIα) that belongs to the 6-amino-tetrahydroquinazoline chemical class [1]. It functions as a catalytic inhibitor rather than a topoII poison, blocking enzyme activity without stabilizing the DNA cleavage complex, a mechanism linked to secondary leukemias [1]. The compound is also blood-brain barrier (BBB) penetrant, exhibits favorable in vivo pharmacokinetic properties, and displays ~100-fold selectivity for topoIIα over the topoIIβ isoform [1].

Catalytic topoIIα inhibitor mechanism; no DNA cleavage enhancement

Isoform selectivity context: topoIIα over topoIIβ for pathway dissection

Reported brain exposure supports CNS model research

• [1] Ortega, J. A., Arencibia, J. M., Minarini, A., Sissi, C., & De Vivo, M. (2020). Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. Journal of Medicinal Chemistry, 63(21), 12873–12886. View Source

ARN-21934: Unique Mechanism of Action

ARN-21934 is not interchangeable with other topoisomerase II inhibitors like etoposide, doxorubicin, or mitoxantrone due to its unique mechanism of action as a catalytic inhibitor rather than a topoII poison [1]. This mechanistic distinction avoids the DNA double-strand break generation and associated secondary leukemias linked to poison-class drugs [1]. Additionally, ARN-21934 provides ~100-fold isoform selectivity for topoIIα over topoIIβ, which is absent in clinical topoII-targeted agents [1]. The compound's verified BBB penetration [1] is not a property of most topoII inhibitors, making it essential for research on brain-penetrant anticancer agents.

Mechanism ARN-21934: Catalytic inhibitor; no cleavage complex trapping TopoII poisons (e.g., etoposide): Stabilize DNA-enzyme cleavage complexes

Isoform profile ARN-21934: Reported α-selective (~100-fold over β) Etoposide: Minimal isoform discrimination

CNS availability ARN-21934: Reported brain exposure in rodent models Etoposide: Limited brain penetration; P-gp substrate context

• [1] Ortega, J. A., Arencibia, J. M., Minarini, A., Sissi, C., & De Vivo, M. (2020). Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. Journal of Medicinal Chemistry, 63(21), 12873–12886. View Source

ARN-21934 Comparative Performance

TopoIIα Inhibitory Potency vs. Etoposide

ARN-21934 inhibits human topoisomerase IIα-mediated DNA relaxation with an IC50 of 2 μM, compared to an IC50 of 120 μM for the clinical anticancer agent etoposide, representing a 60-fold improvement in potency in this assay [1]. The IC50 for topoIIβ inhibition by ARN-21934 is ~200 μM, while etoposide shows less isoform discrimination [1].

TopoIIα potency

Head-to-head

IC50 2 μM (DNA relaxation)
vs. etoposide 120 μM

Supports enzymatic potency comparison

60-fold lower IC50 reported; assay-specific context

Evidence Dimension	Inhibition of DNA relaxation
Target Compound Data	IC50 = 2 μM (topoIIα); ~200 μM (topoIIβ)
Comparator Or Baseline	Etoposide IC50 = 120 μM (topoIIα/β); additional context: clinical topoII poisons typically lack isoform selectivity [1].
Quantified Difference	60-fold more potent than etoposide against topoIIα; ~100-fold selectivity for topoIIα over topoIIβ
Conditions	In vitro DNA relaxation assay using purified human topoisomerase II isoforms [1]

Why This Matters

The enhanced potency and isoform selectivity make ARN-21934 a critical tool for studies requiring topoIIα-specific inhibition without confounding β-isoform activity.

• [1] Ortega, J. A., Arencibia, J. M., Minarini, A., Sissi, C., & De Vivo, M. (2020). Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. Journal of Medicinal Chemistry, 63(21), 12873–12886. View Source

TopoIIα-over-TopoIIβ Selectivity

ARN-21934 exhibits ~100-fold selectivity for human topoisomerase IIα (IC50 ~2 μM) over the topoIIβ isoform (IC50 ~200 μM) [1]. This contrasts with clinically used topoII-targeted agents, which generally display similar affinities for both α and β isoforms [1].

Isoform selectivity

Head-to-head

topoIIα IC50 2 μM
topoIIβ IC50 120 μM
etoposide: non-selective

Supports isoform-selectivity assay interpretation

~100-fold α/β selectivity; etoposide lacks isoform discrimination

Evidence Dimension	Isoform selectivity (topoIIα vs. topoIIβ)
Target Compound Data	IC50 topoIIα = 2 μM; IC50 topoIIβ = ~200 μM (~100-fold selectivity)
Comparator Or Baseline	Clinical topoII-targeted drugs (etoposide, doxorubicin, mitoxantrone) show little to no isoform discrimination [1].
Quantified Difference	~100-fold selectivity for topoIIα over topoIIβ, a property not observed in clinically used topoII inhibitors
Conditions	DNA relaxation assays with purified human topoisomerase IIα and topoIIβ [1]

Why This Matters

The high isoform selectivity enables researchers to dissect α-isoform-specific functions and potentially mitigate β-isoform-related toxicities (e.g., cardiotoxicity).

• [1] Ortega, J. A., Arencibia, J. M., Minarini, A., Sissi, C., & De Vivo, M. (2020). Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. Journal of Medicinal Chemistry, 63(21), 12873–12886. View Source

Broad Antiproliferative Activity in Cancer Cells

ARN-21934 demonstrates the ability to penetrate the blood-brain barrier (BBB) in mice following a single intraperitoneal dose of 10 mg/kg, reaching maximum brain concentration at 60 minutes and remaining detectable at 360 minutes post-injection [1]. This property is not shared by most topoisomerase II inhibitors, including etoposide, which has poor CNS penetration.

Cell panel response

Data to verify

IC50 range 8.1–38.2 μM across 6 lines
G-361 melanoma: 8.1 μM

Reported cell-model response context

Cell-line-specific; validate in target model

Evidence Dimension	Blood-brain barrier penetration
Target Compound Data	Brain concentration detectable at 60 min, still present at 360 min post 10 mg/kg IP in mice
Comparator Or Baseline	Etoposide and most topoII inhibitors lack significant BBB penetration; ARN-21934's brain exposure is a unique attribute within its class.
Quantified Difference	Not directly quantified vs. comparator in the same study; however, ARN-21934's brain presence is a positive finding absent in most topoII inhibitor profiles.
Conditions	In vivo mouse model; single IP dose (10 mg/kg); brain tissue analysis [1]

Why This Matters

For research targeting primary or metastatic brain tumors, ARN-21934 provides a BBB-penetrant tool compound that standard topoII inhibitors cannot offer.

• [1] Ortega, J. A., Arencibia, J. M., Minarini, A., Sissi, C., & De Vivo, M. (2020). Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. Journal of Medicinal Chemistry, 63(21), 12873–12886. View Source

BBB Penetration and CNS Exposure

In mice, ARN-21934 (10 mg/kg IP) achieved a Cmax of 0.68 μg/mL at 15 min, a half-life (t1/2) of 149 min, and a clearance (CL) of 0.116 L/(min·kg) [1]. This favorable profile, including sustained plasma presence at 360 min, supports its use as a lead for anticancer drug development.

CNS exposure

Class-level

Brain detectable ≥360 min post-IP (10 mg/kg)
Plasma Cmax 0.68 μg/mL

Supports CNS exposure model studies

Class-level inference; direct comparator PK data unavailable

Evidence Dimension	Pharmacokinetic parameters
Target Compound Data	Cmax = 0.68 μg/mL, tmax = 15 min, t1/2 = 149 min, AUC = 73.1 μg·min/mL, CL = 0.116 L/(min·kg)
Comparator Or Baseline	Typical topoII inhibitors like etoposide have variable PK; ARN-21934's t1/2 is suitable for preclinical efficacy studies.
Quantified Difference	Not directly compared; however, the reported t1/2 of 149 min enables once-daily dosing in preclinical models.
Conditions	Male CD-1 mice, single intraperitoneal dose of 10 mg/kg; plasma collected over 360 min [1]

Why This Matters

The well-characterized PK profile facilitates translation to in vivo efficacy studies and distinguishes ARN-21934 from early-stage tool compounds lacking PK data.

• [1] Ortega, J. A., Arencibia, J. M., Minarini, A., Sissi, C., & De Vivo, M. (2020). Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. Journal of Medicinal Chemistry, 63(21), 12873–12886. View Source

ARN-21934 Research Applications

Isoform-Selective TopoIIα Tool

ARN-21934's ~100-fold selectivity for topoIIα over topoIIβ [1] makes it an ideal chemical probe for dissecting isoform-specific roles in DNA replication, transcription, and chromosome segregation, without confounding β-isoform activity.

CNS Oncology and Brain Penetration

The compound's demonstrated BBB penetration [1] positions it as a valuable tool for evaluating topoIIα inhibition in glioblastoma, medulloblastoma, and brain metastases models where standard topoII inhibitors lack efficacy due to poor CNS exposure.

Catalytic TopoII Inhibition Without DNA Cleavage

ARN-21934's catalytic inhibition mechanism, which does not stabilize the DNA cleavage complex [1], enables researchers to study topoIIα blockade without the genotoxic risk of secondary leukemias associated with etoposide and other poisons.

Broad Anticancer Screening & Combinations

With well-defined potency (IC50 2 μM), selectivity, favorable PK (t1/2 149 min), and high solubility (>250 μM) [1], ARN-21934 serves as a robust starting point for medicinal chemistry campaigns aiming to develop safer topoII-targeted anticancer agents.

Application

Selection Property

Validation Focus

Isoform-selective topoIIα studies

Isoform selectivity profile review

topoIIα-dependent pathway interpretation

CNS oncology model research

Brain exposure and BBB penetration context

CNS exposure model and target engagement

Catalytic inhibition without DNA breaks

Mechanistic profile: no cleavage complex stabilization

DNA damage-independent topoIIα inhibition endpoints

Cell panel screening & combination studies

Broad antiproliferative response across tumor lines

Cell viability and synergy assay endpoints

• [1] Ortega, J. A., Arencibia, J. M., Minarini, A., Sissi, C., & De Vivo, M. (2020). Novel, Potent, and Druglike Tetrahydroquinazoline Inhibitor That Is Highly Selective for Human Topoisomerase II α over β. Journal of Medicinal Chemistry, 63(21), 12873–12886. View Source